Cas no 89365-28-6 (2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro-)

• Product Name: 2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro-
• CAS No: 89365-28-6
• MF: C₆HBrN₄O₄S
• MW: 305.065538167953
• CID: 603166
• PubChem ID: 14650758
• Update Time: 2025-04-19

2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro-
• 4-bromo-5,7-dinitro-2,1,3-benzothiadiazole
• 89365-28-6
• DTXSID60562614
• SCHEMBL5708742

• Inchi： 1S/C6HBrN4O4S/c7-4-2(10(12)13)1-3(11(14)15)5-6(4)9-16-8-5/h1H
• InChI Key： TZMFBCKTOMCDFJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C2C1=NSN=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.89019g/mol
• Monoisotopic Mass: 303.89019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 146Ų